Cas no 1261234-16-5 (4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261234-16-5
• MF: C₁₅H₂₃FN₄O₂
• MW: 310.367126703262
• CID: 2162617
• Update Time: 2025-05-23

4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-((5-fluoropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate
• SBB075831
• tert-butyl 4-[(5-fluoropyrimidin-2-yl)methylamino]piperidinecarboxylate
• 4-[(5-Fluoropyrimidin-2-yl)methylamino]piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H23FN4O2/c1-15(2,3)22-14(21)20-7-5-12(6-8-20)19(4)13-17-9-11(16)10-18-13/h9-10,12H,5-8H2,1-4H3
• InChI Key： JXANCVPOHFPKBB-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N(C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Topological Polar Surface Area: 58.6

Additional information on 4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Professional Introduction to 4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261234-16-5)

4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a significant compound in the field of pharmaceutical chemistry, playing a crucial role in the development of innovative therapeutic agents. This compound, identified by its CAS number 1261234-16-5, has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of a fluoro-pyrimidin-2-yl moiety and a piperidine backbone suggests its utility in modulating biological pathways, particularly those involving nucleic acid interactions and enzyme inhibition.

The compound's structure incorporates a tert-butyl ester group, which is commonly employed in medicinal chemistry to enhance solubility and metabolic stability. This feature makes it an attractive candidate for further derivatization and optimization in the pursuit of novel pharmaceuticals. Recent advancements in computational chemistry have enabled the rapid screening of such derivatives, allowing researchers to predict their biological activity with greater precision. The integration of machine learning algorithms has further accelerated this process, making it possible to identify promising candidates for experimental validation.

In the realm of drug discovery, the fluoro-pyrimidin-2-yl group is particularly noteworthy due to its ability to influence pharmacokinetic properties and binding affinity. Fluorinated pyrimidines are known to enhance metabolic stability and binding interactions with biological targets, making them invaluable in the design of small-molecule inhibitors. The combination of this moiety with the piperidine scaffold provides a versatile platform for developing drugs that target a wide range of diseases, including cancer and infectious disorders.

Recent studies have highlighted the potential of 4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester as a lead compound for further investigation. Researchers have demonstrated its efficacy in inhibiting specific kinases and enzymes implicated in various pathological conditions. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against tyrosine kinases, which are often overexpressed in cancer cells. The tert-butyl ester group contributes to its stability under physiological conditions, ensuring prolonged half-life and improved bioavailability.

The development of novel therapeutic agents relies heavily on the availability of high-quality starting materials, such as CAS No. 1261234-16-5. This compound serves as a building block for synthesizing more complex molecules with tailored biological activities. The fluoro-pyrimidin-2-yl moiety can be further modified through various chemical transformations, such as substitution reactions or coupling techniques, to explore new pharmacophores. These modifications are essential for optimizing drug candidates and enhancing their therapeutic efficacy.

The piperidine ring is another critical feature of this compound, contributing to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Piperidine derivatives are widely used in medicinal chemistry due to their favorable pharmacokinetic properties and low toxicity profiles. The tert-butyl ester group further enhances these properties by improving solubility and reducing susceptibility to enzymatic degradation.

In conclusion, 4-[(5-Fluoro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester represents a promising candidate for further pharmaceutical development. Its unique structural features make it an attractive starting point for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of drug discovery and development.